(Z)-4-Methylpent-2-enoic acid

Specification

• Description: 4-Methyl-2-pentenoic acid, also known as 3-isopropyl acrylic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 4-Methyl-2-pentenoic acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Methyl-2-pentenoic acid has been primarily detected in urine. Within the cell, 4-methyl-2-pentenoic acid is primarily located in the cytoplasm and adiposome. 4-Methyl-2-pentenoic acid is a black tea, fatty, and fruity tasting compound that can be found in alcoholic beverages. This makes 4-methyl-2-pentenoic acid a potential biomarker for the consumption of this food product.
• CAS No.: 1775-44-6
• Molecular Formula: C6H10O2
• Molecular Weight: 114.14 g/mol
• IUPAC Name: (Z)-4-methylpent-2-enoic acid
• Standard InChI: InChI=1S/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3-
• Standard InChI Key: QAOXMQCWUWZZNC-ARJAWSKDSA-N
• Isomeric SMILES: CC(C)/C=C\C(=O)O
• SMILES: CC(C)C=CC(=O)O
• Canonical SMILES: CC(C)C=CC(=O)O
• Melting Point: 35 °C; 35°C